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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison

of 2-Methyl-4-nonanol and Its Alternatives in Pest Management and Chemical Ecology

This guide provides a comprehensive comparison of 2-Methyl-4-nonanol, a significant

semiochemical, with its relevant alternatives. The information is intended for researchers in

chemical ecology, pest management, and drug development focusing on receptor-ligand

interactions. This document summarizes key quality attributes, comparative performance data,

and detailed experimental protocols to support research and development activities.

Certificate of Analysis: 2-Methyl-4-nonanol
A formal Certificate of Analysis (CoA) for 2-Methyl-4-nonanol is not consistently provided by all

suppliers, with some vendors indicating that the buyer assumes responsibility for confirming

product identity and purity. However, based on data from various chemical suppliers and

databases, a typical specification profile for research-grade 2-Methyl-4-nonanol is presented

below. Researchers should independently verify the purity and identity of the material using

appropriate analytical techniques.
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Parameter Typical Specification Analytical Method

Appearance Colorless to pale yellow liquid Visual Inspection

Purity ≥95% Gas Chromatography (GC)

Identity Conforms to structure
IR, Mass Spectrometry (MS),

NMR

Molecular Formula C₁₀H₂₂O Elemental Analysis

Molecular Weight 158.28 g/mol Mass Spectrometry

CAS Number 26533-31-3 -

Boiling Point Approximately 202-204°C Distillation

Density Approximately 0.834 g/cm³ Densitometry

Performance Comparison: 2-Methyl-4-nonanol vs.
Alternatives in Weevil Attraction
The primary application of 2-Methyl-4-nonanol and its isomers, such as 4-Methyl-5-nonanol

(Ferrugineol), is as an aggregation pheromone for various species of weevils, most notably the

red palm weevil (Rhynchophorus ferrugineus). Pheromone-based lures are critical tools for

monitoring and managing these economically significant pests. The effectiveness of these lures

often depends on the specific compounds used, their isomeric purity, and their combination

with other semiochemicals.

The aggregation pheromone of the red palm weevil is a synergistic blend of (4S,5S)-4-methyl-

5-nonanol (ferrugineol) and 4-methyl-5-nonanone (ferrugineone), typically in a 9:1 ratio.[1]

Plant-derived kairomones, such as ethyl acetate, can further enhance the attractiveness of

these pheromone lures.[2]

The following table summarizes field data on the efficacy of 2-Methyl-4-nonanol and its related

compounds in trapping weevils.
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Lure
Composition

Target Insect

Mean Weevil
Capture
(weevils/trap/d
ay)

Location Reference

4-Methyl-5-

nonanol (0.38 ±

0.08 mg/day)

Rhynchophorus

ferrugineus
0.23 ± 0.04 Sri Lanka [3]

Control (no

pheromone)

Rhynchophorus

ferrugineus
0.00 Sri Lanka [3]

4-Methyl-5-

nonanol +

Coconut bark

steam distillate

Rhynchophorus

ferrugineus

0.25 ± 0.12 (for

pheromone) vs.

0.06 ± 0.04 (for

distillate)

Sri Lanka [3]

2-Methyl-5-

nonanol

Diabrotica

virgifera virgifera
10.3 (± 1.9)

South Dakota,

USA
[4]

2-Methyl-5-

nonanone

Diabrotica

virgifera virgifera
4.7 (± 0.9)

South Dakota,

USA
[4]

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of research findings. Below

are protocols for key experiments related to the analysis and application of 2-Methyl-4-
nonanol.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis of Pheromones
This protocol outlines the analysis of airborne pheromone compounds.

1. Volatile Collection:

Place 10-12 virgin female moths (or weevils) in a 500 mL conical flask.
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Entrain the insects to a consistent light-dark cycle for at least two days prior to the

experiment.

Connect the flask to a compressed air system with charcoal and humidifier filters.

Draw air from the flask through a Tenax TA cartridge at a flow rate of 200 mL/min for 5 hours

during the insects' active period (subjective night for nocturnal insects).[5]

Collected samples on cartridges can be stored at -20°C for up to one month.[5]

2. GC-MS Instrument Conditions:

Injection: Use a Thermal Desorption Unit (TDU) for sample injection from the Tenax TA

cartridge. Desorb the cartridge in splitless mode, starting at 30°C and ramping to 280°C.[5]

Inlet: A Programmable Temperature Vaporizing (PTV) inlet should be cooled to -40°C during

desorption and then rapidly heated to 280°C for injection.[5]

Column: Use a suitable capillary column for separation of volatile organic compounds (e.g.,

HP-5MS).

Oven Program: A typical temperature program starts at a low temperature (e.g., 50°C), holds

for a few minutes, and then ramps up to a final temperature (e.g., 250°C) to elute all

compounds.

Mass Spectrometry:

Set the transfer line temperature to 250°C, the ion source to 230°C, and the quadrupole to

150°C.[5]

Operate in electron impact (EI) mode at 70 eV.

Collect data in full scan mode over a mass range of 30–400 m/z.[5]

3. Quantification:

Prepare calibration standards of 2-Methyl-4-nonanol in a suitable solvent (e.g., hexane).
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Analyze the standards in triplicate to generate a standard curve. A coefficient of

determination (R²) above 0.9 is desirable.[5]

Quantify the amount of 2-Methyl-4-nonanol in the samples using the linear equation from

the standard curve.

Field Bioassay for Pheromone Attractiveness
This protocol describes a field trapping experiment to evaluate the attractiveness of pheromone

lures.

1. Trap and Lure Preparation:

Use standardized traps, such as bucket traps or sticky traps. For weevils, a 15 L bucket with

side windows is common.[1]

Prepare lures by dispensing a known amount of the synthetic pheromone (e.g., 2-Methyl-4-
nonanol) onto a carrier, such as a rubber septum or cotton wick.

For control traps, use a carrier treated only with the solvent.

Incorporate food baits or kairomones as required by the experimental design.[1]

2. Experimental Design:

Deploy traps in a randomized block design within the study area (e.g., a palm orchard or

cornfield).

Maintain a minimum distance between traps (e.g., 10m) to avoid interference.[6]

Label each trap clearly with the treatment and date.[7]

3. Trap Placement and Maintenance:

Mount traps on stakes at a height of approximately 1.5m above the ground, or 15-50 cm

above the crop canopy.[6]

Add a soapy water solution to the bottom of bucket traps to retain captured insects.[6]
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Check traps at regular intervals (e.g., daily or weekly), record the number of target insects

captured, and remove them from the trap.[7]

Replace lures at recommended intervals (typically 4-5 weeks).[7]

4. Data Analysis:

Analyze the trap capture data using appropriate statistical methods, such as ANOVA followed

by a means separation test, to determine significant differences between treatments.

Synthesis of 4-Methyl-5-nonanol (Illustrative Example)
The synthesis of 4-methyl-5-nonanol, an isomer of 2-Methyl-4-nonanol, is often achieved via a

Grignard reaction.

1. Preparation of Grignard Reagent:

React 1-bromobutane with magnesium turnings in dry ether under a nitrogen atmosphere to

prepare butylmagnesium bromide.[3]

2. Grignard Reaction:

Add a solution of 2-methyl-1-pentanal in dry ether dropwise to the stirred solution of

butylmagnesium bromide.[3]

Reflux the resulting mixture for 1 hour.[3]

3. Workup and Purification:

Cool the reaction mixture and quench with a saturated solution of ammonium chloride.

Extract the product with ether, dry the organic layer over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 4-methyl-5-nonanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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